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Compound of Interest

Compound Name: Nitronium tetrafluoroborate

Cat. No.: B088792

Nitronium Tetrafluoroborate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of nitronium tetrafluoroborate (NO2BFa). It includes detailed quantitative data,
experimental protocols for its synthesis and application, and visualizations of key chemical
processes. This document is intended to serve as a critical resource for professionals in
research, chemical sciences, and drug development who utilize or are investigating this
powerful nitrating agent.

Core Physical and Chemical Properties

Nitronium tetrafluoroborate is a colorless, crystalline solid that is highly reactive and
hygroscopic.[1][2] It is a salt composed of the nitronium cation (NO2z*) and the tetrafluoroborate
anion (BF47).[1][2] Due to its reactivity with water, it must be handled under anhydrous
conditions.[2][3]

Quantitative Physical and Chemical Data

The following tables summarize the key quantitative properties of nitronium
tetrafluoroborate.
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Property Value Reference(s)
Molecular Formula NO2BFa [2][4]
Molar Mass 132.81 g/mol [2][4]
Appearance Colorless crystalline solid [2][3]

N >180 °C (decomposes to NOzF
Decomposition Temperature [1][3]
and BFs)

Property Details Reference(s)

Soluble in sulfolane and
acetonitrile.[3] Slightly soluble
- in nitromethane.[3] Sparsely
Solubility ) ] [1112][3]
soluble in many other organic

solvents.[2] Reacts with water.

[1](2]

Stable under anhydrous

conditions.[3] Decomposes in

Stability the presence of moisture.[3] [31[5]
Thermally stable up to 170 °C.
[5]

Hygroscopicity Highly hygroscopic.[1] [1]

Crystal Structure Data

Nitronium tetrafluoroborate crystallizes in the monoclinic P21/c space group. The crystal
structure data is detailed below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://pubchem.ncbi.nlm.nih.gov/compound/Nitronium-tetrafluoroborate
https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://pubchem.ncbi.nlm.nih.gov/compound/Nitronium-tetrafluoroborate
https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://www.sciencemadness.org/smwiki/index.php/Nitronium_tetrafluoroborate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://www.sciencemadness.org/smwiki/index.php/Nitronium_tetrafluoroborate
https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://www.sciencemadness.org/smwiki/index.php/Nitronium_tetrafluoroborate
https://en.wikipedia.org/wiki/Nitronium_tetrafluoroborate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
http://www.orgsyn.org/demo.aspx?prep=CV5P0480
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1737851.htm
http://www.orgsyn.org/demo.aspx?prep=CV5P0480
https://www.sciencemadness.org/smwiki/index.php/Nitronium_tetrafluoroborate
https://www.sciencemadness.org/smwiki/index.php/Nitronium_tetrafluoroborate
https://www.benchchem.com/product/b088792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Reference(s)
Crystal System Monoclinic [6]
Space Group P12l/cl [4]
, , _ a=6.5567 A, b=6.8243 A, ¢
Unit Cell Dimensions [4]
=9.1244 A
_ o =90.00°% B =104.40° vy =
Unit Cell Angles [4]
90.00°
N=0 Bond Distances 1.1153 (8) Aand 1.1160 (7) A [6]
O=N=0 Bond Angle 179.89 (7)° [6]

Chemical Reactivity and Applications

Nitronium tetrafluoroborate is a powerful electrophilic nitrating agent, widely used in organic
synthesis to introduce a nitro group (-NOz2) onto a variety of substrates.[1][2] It is also
recognized as a mild oxidant.[2] Its reactivity is primarily driven by the highly electrophilic
nature of the nitronium cation.

Key reactions include:

o Aromatic Nitration: It is a general and efficient reagent for the nitration of arenes, haloarenes,
nitroarenes, and other aromatic compounds, often in high yields.[5]

e Reaction with Water: It reacts with water to produce nitric acid and hydrofluoric acid.[1][2]

» Oxidation of Sulfides and Phosphines: It can oxidize organic sulfides to sulfoxides, and with
an excess, further to sulfones. Similarly, it oxidizes phosphines to phosphine oxides.[1]

e Reaction with Amines: It reacts with secondary aliphatic amines to form N-nitro derivatives.

[7]

The following diagram illustrates the general scheme for the nitration of an aromatic compound
using nitronium tetrafluoroborate.
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General Aromatic Nitration Workflow

Reactants
Aromatic Compound (Ar-H) Nitronium Tetrafluoroborate (NO2BFa4)
N\ 7/
xubstrate Aagent

Reaction

Electrophilic Aromatic Substitution

A]or Product \Eyproduct
’P/roducts \

Nitroaromatic Compound (Ar-NOz) HBFa4
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Synthesis of Nitronium Tetrafluoroborate

Combine HNOs, HF, and CH2Clz
in a cooled reactor

'

Introduce BFs gas

Stir in cooling bath for 1.5h

Filter the precipitate

l

Wash with nitromethane
and methylene chloride

'

Dry under vacuum

End Product:
NO2BFa4
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Spill Response Protocol

Evacuate immediate area Wear appropriate PPE

Contain the spill with
non-combustible absorbent material

Carefully collect and place
in a sealed container for disposal

Decontaminate the area

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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